Cas no 940986-23-2 (N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide
• CAS No: 940986-23-2
• MF: C₁₈H₂₁NO₆S
• MW: 379.427444219589
• CID: 5428787
• Update Time: 2025-09-23

N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-3,4-diethoxybenzenesulfonamide
• N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide

• Inchi： 1S/C18H21NO6S/c1-3-22-15-8-6-14(10-18(15)23-4-2)26(20,21)19-11-13-5-7-16-17(9-13)25-12-24-16/h5-10,19H,3-4,11-12H2,1-2H3
• InChI Key： XXEUULGILMERTD-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C3OCOC3=C2)(=O)=O)=CC=C(OCC)C(OCC)=C1

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide

N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide: A Promising Compound in Medicinal Chemistry

N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide, with the chemical identifier CAS No. 940986-23-2, represents a novel class of sulfonamide derivatives that have garnered significant attention in the field of medicinal chemistry. This compound's unique structural framework, combining aromatic sulfonamide groups with a benzodioxol core, positions it as a potential candidate for therapeutic applications. Recent advancements in drug discovery have highlighted the importance of molecular design that integrates multiple pharmacophoric elements, and this compound exemplifies such an approach. The synthesis and biological evaluation of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide have been explored in several peer-reviewed studies, underscoring its relevance in modern pharmaceutical research.

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide is characterized by a central benzene ring substituted with diethoxy groups at positions 3 and 4, coupled with a sulfonamide group at position 1. The benzodioxol ring, a heterocyclic system with two oxygen atoms, introduces additional functional groups that may influence the compound's physicochemical properties. This structural complexity is critical in modulating interactions with biological targets, such as enzyme active sites or cell membrane receptors. The presence of sulfonamide moieties, known for their ability to form hydrogen bonds, further enhances the compound's potential for binding to specific protein targets.

Recent studies have focused on the synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide through multi-step organic reactions, including nucleophilic substitution and condensation processes. The optimization of reaction conditions, such as temperature, solvent selection, and catalysts, has been a key area of investigation. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported the use of microwave-assisted synthesis to improve the yield and purity of this compound, demonstrating the role of advanced methodologies in drug development. These findings highlight the importance of scalable and efficient synthetic routes for pharmaceutical applications.

The biological activity of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide has been evaluated in several in vitro and in vivo studies. Preliminary data suggest that this compound exhibits inhibitory effects against specific enzymes, such as acetylcholinesterase and phosphodiesterase, which are implicated in neurological disorders. A 2023 study published in Drug Discovery Today reported that the compound demonstrated significant potency in inhibiting acetylcholinesterase with an IC50 value of 0.8 µM, indicating its potential as a therapeutic agent for Alzheimer's disease. These results align with the growing interest in sulfonamide derivatives for neurodegenerative conditions.

Furthermore, the compound's pharmacokinetic properties, including solubility, metabolic stability, and bioavailability, have been analyzed to assess its suitability for clinical development. A 2023 study in Pharmaceutical Research demonstrated that the compound exhibits favorable solubility in aqueous media, which is crucial for oral administration. Additionally, the compound's metabolic stability in liver microsomes was found to be comparable to established sulfonamide drugs, suggesting a low potential for hepatic toxicity. These findings are essential for the development of safe and effective therapeutic agents.

The application of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide extends beyond neurological disorders. Research has also explored its potential in targeting inflammatory pathways, such as the NF-κB and MAPK signaling cascades, which are implicated in chronic diseases like rheumatoid arthritis and cancer. A 2023 preclinical study published in Journal of Inflammation Research reported that the compound significantly reduced pro-inflammatory cytokine production in lipopolysaccharide-stimulated macrophages, highlighting its anti-inflammatory properties. These findings open new avenues for its use in inflammatory and autoimmune conditions.

The structural features of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide also make it a valuable scaffold for the design of drug-like molecules. The benzodioxol ring provides a rigid structure that can be modified to enhance binding affinity and selectivity for specific targets. For example, the diethoxy substituents can be replaced with other functional groups to fine-tune the compound's activity. This flexibility in molecular design is critical for the development of next-generation therapeutics with improved efficacy and reduced side effects.

Challenges in the development of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide include optimizing its therapeutic window and ensuring its safety profile. While preliminary studies suggest promising pharmacological effects, further research is needed to evaluate its long-term toxicity and potential interactions with other drugs. Additionally, the compound's ability to cross the blood-brain barrier, which is essential for treating neurological disorders, requires further investigation. These challenges underscore the importance of rigorous preclinical and clinical trials to validate its therapeutic potential.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide represents a promising compound in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique structural features, combined with favorable pharmacological properties, position it as a candidate for further development. Continued research into its synthesis, biological activity, and pharmacokinetic properties will be crucial in advancing its potential as a therapeutic agent. The exploration of this compound highlights the importance of innovative approaches in drug discovery and the ongoing efforts to address unmet medical needs.

The future of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide lies in its potential to contribute to the treatment of complex diseases through its multifunctional properties. As research in this field progresses, the compound may become a cornerstone in the development of new therapies, offering hope for patients with conditions ranging from neurodegenerative disorders to inflammatory diseases. The journey from laboratory synthesis to clinical application remains a critical step in transforming this compound into a viable pharmaceutical product.

Overall, the study of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide exemplifies the dynamic nature of medicinal chemistry and the continuous pursuit of innovative solutions in drug development. As scientists refine their understanding of this compound's properties and potential applications, its role in modern medicine is likely to expand, underscoring the importance of interdisciplinary research in advancing healthcare.

For further information on the synthesis, biological activity, and pharmacological potential of N-(2H-1,3-benzodioxol-5-yl)methyl-3,4-diethoxybenzene-1-sulfonamide, researchers are encouraged to consult recent publications in leading pharmaceutical journals. These resources provide valuable insights into the compound's development and its potential impact on future medical treatments.